Cas no 1219689-64-1 ((2S,3S,4R)-1,3,4-trihydroxy-2-octacosanoylaminohexadecane)

• Product Name: (2S,3S,4R)-1,3,4-trihydroxy-2-octacosanoylaminohexadecane
• CAS No: 1219689-64-1
• MF: C₄₄H₈₉NO₄
• MW: 696.18177485466
• CID: 2019587
• PubChem ID: 129881913
• Update Time: 2025-04-21

(2S,3S,4R)-1,3,4-trihydroxy-2-octacosanoylaminohexadecane Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R)-1,3,4-trihydroxy-2-octacosanoylaminohexadecane
• zephyranamide B
• N-(octacosanoyl)-4R-hydroxyhexadecasphinganine
• N-[(1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)pentadecyl]octacosanamide
• 1219689-64-1
• 3UHG937UW3
• Octacosanamide, N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)pentadecyl]-
• N-Octacosanoyl-C16-phytosphingosine
• Cer(t16:0/28:0)
• C28 Phytoceramide (t16:0/28:0)

• Inchi： 1S/C44H89NO4/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-31-33-35-37-39-43(48)45-41(40-46)44(49)42(47)38-36-34-32-30-14-12-10-8-6-4-2/h41-42,44,46-47,49H,3-40H2,1-2H3,(H,45,48)
• InChI Key： YWABMDXMHRHYPK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCC(NC(C(C(CCCCCCCCCCCC)O)O)CO)=O

Computed Properties

• Exact Mass: 695.67916032Da
• Monoisotopic Mass: 695.67916032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 41
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides